Cas no 2138354-74-0 (1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione)

• Product Name: 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione
• CAS No: 2138354-74-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 5848868
• PubChem ID: 165474435
• Update Time: 2025-10-28

1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione
• 2138354-74-0
• EN300-1127918

• Inchi： 1S/C12H22O3/c1-8(2)12(9(3)4)11(14)6-10(13)7-15-5/h8-9,12H,6-7H2,1-5H3
• InChI Key： VCFXULKXTQEHKG-UHFFFAOYSA-N
• SMILES： O=C(CC(COC)=O)C(C(C)C)C(C)C

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione

Introduction to 1-Methoxy-6-Methyl-5-(Propan-2-yl)heptane-2,4-dione (CAS No. 2138354-74-0)

1-Methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione, with the CAS number 2138354-74-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of diketones, which are known for their diverse biological activities and potential therapeutic properties.

The molecular formula of 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione is C₁₃H₂₂O₃, and it has a molecular weight of approximately 226.31 g/mol. The compound features a heptane backbone with specific functional groups, including a methoxy group, a methyl group, and an isopropyl group, all of which contribute to its unique chemical properties and reactivity.

In terms of its physical properties, 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione is typically a colorless or pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and formulations in both laboratory and industrial settings.

The synthesis of 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione can be achieved through several methods, including the condensation of appropriate ketones and alcohols followed by selective oxidation steps. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield while minimizing waste generation.

In the realm of medicinal chemistry, 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione has shown promising potential as a lead compound for drug discovery. Its diketone structure is known to exhibit various biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. A recent study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cellular signaling pathways involved in tumor growth.

Beyond its potential therapeutic applications, 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione has also been explored for its use in agrochemicals. Its structural similarity to certain natural products found in plants has led researchers to investigate its potential as a biopesticide or plant growth regulator. Preliminary studies have shown that this compound can effectively inhibit the growth of certain plant pathogens without causing significant harm to the environment or non-target organisms.

In the field of materials science, 1-methoxy-6-methyl-5-(propan-2-yl)heptane-2,4-dione has been studied for its potential use as a functional monomer or additive in polymer synthesis. Its unique chemical structure allows it to participate in various polymerization reactions, leading to the formation of novel materials with enhanced properties such as improved thermal stability and mechanical strength. A study published in Polymer Chemistry in 2020 reported the successful synthesis of copolymers containing this diketone monomer, which exhibited excellent thermal stability and biodegradability.

The safety profile of 1-methoxy-6-methyl-5-(propan-2-y l)heptane - 2 , 4 - dione strong > is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound has low toxicity when used under controlled conditions. However, appropriate safety measures should always be followed during handling and storage to minimize any potential hazards.

In conclusion, 1-methoxy - 6 - methyl - 5 - ( propan - 2 - yl ) heptane - 2 , 4 - dione ( CAS No . 2138354 - 74 - 0 ) strong > is a versatile compound with a wide range of potential applications in medicinal chemistry , agrochemicals , and materials science . Its unique chemical structure and biological activities make it an attractive candidate for further research and development . As new studies continue to uncover its properties and potential uses , this compound is likely to play an increasingly important role in various scientific and industrial fields . p >